Cas no 152270-53-6 (Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate)

• Product Name: Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate
• CAS No: 152270-53-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2131193
• PubChem ID: 21269145
• Update Time: 2025-06-08

Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate
• LGBJGTGQZOOSDB-UHFFFAOYSA-N
• Ethyl 2-(4-hydroxyphenyl)-2-methyl-propanoate
• ethyl alpha,alpha-dimethyl-p-hydroxyphenylacetate
• Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate

• Inchi： 1S/C12H16O3/c1-4-15-11(14)12(2,3)9-5-7-10(13)8-6-9/h5-8,13H,4H2,1-3H3
• InChI Key： LGBJGTGQZOOSDB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate

Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate (CAS No. 152270-53-6): A Comprehensive Overview

Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate (CAS No. 152270-53-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 4-hydroxyphenylacetate, is characterized by its unique structural features, which include a phenolic hydroxyl group and an ester functional group. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate consists of a substituted phenyl ring attached to a methylpropanoate ester. The presence of the hydroxyl group on the phenyl ring imparts significant reactivity and functionality, enabling it to participate in a wide range of chemical reactions. This compound is often used as a building block in the synthesis of drugs with diverse therapeutic applications, including anti-inflammatory agents, analgesics, and cardiovascular drugs.

Recent advancements in the field of medicinal chemistry have highlighted the potential of Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma. The hydroxyl group on the phenyl ring plays a crucial role in modulating the biological activity of these derivatives, enhancing their efficacy and selectivity.

In addition to its pharmaceutical applications, Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate has also found use in the synthesis of fine chemicals and intermediates for other industries. Its ability to undergo various chemical transformations, such as esterification, hydrolysis, and substitution reactions, makes it a valuable starting material for the production of high-value chemicals. The compound's stability under a wide range of reaction conditions further enhances its utility in industrial processes.

The synthesis of Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate can be achieved through several well-established methods. One common approach involves the esterification of 4-hydroxyacetophenone with ethanol in the presence of an acid catalyst. This reaction proceeds via a nucleophilic acyl substitution mechanism, yielding the desired product with high yield and purity. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact, such as using green solvents and catalysts.

The physical properties of Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate are well-documented and contribute to its suitability for various applications. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point is around -30°C, and its boiling point is approximately 180°C at atmospheric pressure. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate is generally considered to be non-toxic and non-irritating when used under proper conditions. However, standard precautions should be taken to avoid inhalation or skin contact, as with any chemical substance. Proper storage conditions, such as keeping the compound in tightly sealed containers away from heat sources and direct sunlight, are recommended to maintain its stability and purity.

The environmental impact of Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate is another important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, responsible waste management practices should be followed to minimize any potential environmental effects. This includes proper disposal methods and adherence to local environmental guidelines.

In conclusion, Ethyl 2-(4-hydroxyphenyl)-2-methylpropanoate (CAS No. 152270-53-6) is a multifaceted compound with significant potential in pharmaceutical research and fine chemical synthesis. Its unique structural features and reactivity make it an essential building block for the development of novel therapeutic agents and high-value chemicals. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.